ethyl 2-(5-nitro-1H-indol-2-yl)propanoate

• Molecular Formula: C13H14N2O4
• Molecular Weight: 262.26 g/mol
• IUPAC Name: ethyl 2-(5-nitro-1H-indol-2-yl)propanoate
• InChI: InChI=1S/C13H14N2O4/c1-3-19-13(16)8(2)12-7-9-6-10(15(17)18)4-5-11(9)14-12/h4-8,14H,3H2,1-2H3
• InChI Key: LERQXAQRAKTHEN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)C1=CC2=C(N1)C=CC(=C2)[N+](=O)[O-]

Description

Ethyl 2-(5-nitro-1H-indol-2-yl)propanoate is a useful research compound. Its molecular formula is C13H14N2O4 and its molecular weight is 262.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 2-(1H-indol-2-yl)propanoate (0.91 g, 4.2 mmol) was dissolved in concentrated sulfuric acid (3.9 mL) and cooled to −10° C. (salt/ice-mixture). A solution of sodium nitrate (0.36 g, 4.2 mmol) in concentrated sulfuric acid (7.8 mL) was added dropwise over 35 mm. Stirring was continued for another 30 mm at −10° C. The mixture was poured into ice and the product was extracted with ethyl acetate. The combined organic phases were washed with a small amount of sat. aq. sodium bicarbonate. The product was purified by column chromatography on silica gel (5-30% EtOAc in hexane) to give ethyl 2-(5-nitro-1H-indol-2-yl)propanoate (0.34 g, 31%).